Cas no 2709-56-0 (Flupentiol)

Flupentiol structure
Flupentiol Chemical and Physical Properties
Names and Identifiers
-
- Flupentiol
- 4-(3-(2-(Trifluoromethyl)-9H-thioxanthen-9-ylidene)propyl)-1-piperazineethanol
- FLUPENTIXOL
- [3H]-(Z)-Flupentixol
- emergil
- fluanxol
- fluxanxol
- lc44
- n7009
- siplaril
- siplarol
- (E)-4-(3-(2-(Trifluoromethyl)-9H-thioxanthen-9-ylidene)propyl)-1-piperazineethanol
- SCHEMBL414352
- Flupentixol, (E)-
- 2-{4-[3-(2-Trifluoromethyl-thioxanthen-9-ylidene)-propyl]-piperazin-1-yl}-ethanol
- E-Flupentixol
- NSC_17012
- 1ST11374
- 2-(4-{3-[2-Trifluoromethyl-thioxanthen-(9E)-ylidene]-propyl}-piperazin-1-yl)-ethanol
- Q27896066
- trans(E)Flupenthixol
- Lopac-F-114
- trans-Flupentixol
- 895OJP78MJ
- L000188
- EINECS 258-759-0
- PDSP2_001527
- FLUPENTHIXOL
- (E)-Flupenthixol
- Flupentixol hydrochloride
- NS00071833
- PDSP2_001526
- (trans-flupenthixol)2-{4-[3-(2-Trifluoromethyl-thioxanthen-9-ylidene)-propyl]-piperazin-1-yl}-ethanol
- BDBM50026957
- trans-(E)-Flupentixol
- CAS_53772-82-0
- UNII-895OJP78MJ
- CHEMBL42055
- 4-((3E)-3-(2-(TRIFLUOROMETHYL)-9H-THIOXANTHEN-9-YLIDENE)PROPYL)-1-PIPERAZINEETHANOL
- BDBM86722
- NCGC00015425-02
- (E)-4-(3-(2-(Trifluoromethyl)-9H-thioxanthen-9-ylidene)propyl)piperazine-1-ethanol
- HY-15856A
- GTPL968
- NCGC00015425-01
- FLUPENTIXOLE
- SCHEMBL145726
- 53772-85-3
- FLUPENTHIXOL2-{4-[3-(2-Trifluoromethyl-thioxanthen-9-ylidene)-propyl]-piperazin-1-yl}-ethanol
- FLUPENTHIXOL, Alpha
- CAS_53772-85-3
- beta-Flupenthixol
- E-flupenthixol
- 1-Piperazineethanol, 4-[(3E)-3-[2-(trifluoromethyl)-9H-thioxanthen-9-ylidene]propyl]-
- AKOS040744837
- 2-[4-[(3E)-3-[2-(trifluoromethyl)thioxanthen-9-ylidene]propyl]piperazin-1-yl]ethanol
- CHEBI:93235
- NJMYODHXAKYRHW-BLLMUTORSA-N
- AKOS003588967
- DTXSID50110027
- (Z)-2-[4-[3-[2-(trifluoromethyl)thioxanthen-9-ylidene]propyl]piperazin-1-yl]ethanol
- Flupenthixol, Beta
- PDSP1_001543
- CS-0017552
- (cis) 2-{4-[3-(2-Trifluoromethyl-thioxanthen-9-ylidene)-propyl]-piperazin-1-yl}-ethanol(Flupentixol)
- .beta.-flupenthixol
- 1-PIPERAZINEETHANOL, 4-((3E)-3-(2-(TRIFLUOROMETHYL)-9H-THIOXANTHEN-9-YLIDENE)PROPYL)-
- trans-flupenthixol
- trans-(E)-Flupentixol Dihydrochloride
- 2709-56-0
- CAS-2413-38-9
- 1-Piperazineethanol, 4-(3-(2-(trifluoromethyl)-9H-thioxanthen-9-ylidene)propyl)-, (E)-
- PDSP1_001542
-
- Inchi: InChI=1S/C23H25F3N2OS/c24-23(25,26)17-7-8-22-20(16-17)18(19-4-1-2-6-21(19)30-22)5-3-9-27-10-12-28(13-11-27)14-15-29/h1-2,4-8,16,29H,3,9-15H2/b18-5+
- InChI Key: NJMYODHXAKYRHW-BLLMUTORSA-N
- SMILES: OCCN1CCN(CC/C=C2\C3=CC=CC=C3SC3C=CC(=CC\2=3)C(F)(F)F)CC1
Computed Properties
- Exact Mass: 434.16400
- Monoisotopic Mass: 434.164
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 592
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.5
- Topological Polar Surface Area: 52A^2
Experimental Properties
- Color/Form: White or off white solid
- Density: 1.2118 (estimate)
- Boiling Point: 554.7°Cat760mmHg
- Flash Point: 289.3°C
- Refractive Index: 1.607
- Solubility: H2O: soluble
- PSA: 52.01000
- LogP: 4.47750
Flupentiol Security Information
- Signal Word:Warning
- Hazardous Material transportation number:UN 2811 6.1/PG 3
- WGK Germany:3
- Hazard Category Code: 20/21/22
- Safety Instruction: 36/37/39
- RTECS:TL9900000
-
Hazardous Material Identification:
- Risk Phrases:R20/21/22
- Storage Condition:Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).
Flupentiol Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | Y0002094 |
2709-56-0 | ¥780.93 | 2023-01-06 | ||||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | Y0002094-1.01mg |
Flupentiol |
2709-56-0 | 1.01mg |
¥1176.18 | 2025-01-16 |
Flupentiol Related Literature
-
Bree A. Gorman,Paul S. Francis,Neil W. Barnett Analyst 2006 131 616
-
Sarah A. P. Pereira,Susana P. F. Costa,Edite Cunha,Marieta L. C. Passos,André R. S. T. Araújo,M. Lúcia M. F. S. Saraiva New J. Chem. 2018 42 13081
-
Adinarayana Nandikolla,Singireddi Srinivasarao,Banoth Karan Kumar,Sankaranarayanan Murugesan,Himanshu Aggarwal,Louise L. Major,Terry K. Smith,Kondapalli Venkata Gowri Chandra Sekhar RSC Adv. 2020 10 38328
-
Rüdiger W. Seidel,Adrian Richter,Richard Goddard,Peter Imming Chem. Commun. 2023 59 4697
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